N-(4-chlorophenyl)-2-((3-(3-methoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(4-chlorophenyl)-2-[[3-(3-methoxyphenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H18ClN3O3S2/c1-28-16-4-2-3-15(11-16)25-20(27)19-17(9-10-29-19)24-21(25)30-12-18(26)23-14-7-5-13(22)6-8-14/h2-8,11H,9-10,12H2,1H3,(H,23,26)
• InChI Key: ZZODCYGGQLWZSO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2C(=O)C3=C(CCS3)N=C2SCC(=O)NC4=CC=C(C=C4)Cl
• Molecular Formula: C21H18ClN3O3S2
• Molecular Weight: 460.0 g/mol

Description

N-(4-chlorophenyl)-2-((3-(3-methoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H18ClN3O3S2 and its molecular weight is 459.96. The purity is usually 95%.
BenchChem offers high-quality N-(4-chlorophenyl)-2-((3-(3-methoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-chlorophenyl)-2-((3-(3-methoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Pharmacological Activities

N-(4-chlorophenyl)-2-((3-(3-methoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide is a compound that belongs to a class of chemically synthesized molecules with potential therapeutic applications. The research surrounding this compound and its derivatives focuses on the synthesis, characterization, and evaluation of their biological activities.

One area of research has been the synthesis of novel heterocyclic compounds derived from certain precursors that exhibit a variety of biological activities, including anti-inflammatory and analgesic properties. For example, a study by Abu‐Hashem et al. (2020) explored the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone. These compounds were evaluated as cyclooxygenase inhibitors with notable analgesic and anti-inflammatory activities, highlighting their potential as therapeutic agents (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020).

In another study, the antitumor activities of new 4-substituted thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives were evaluated, demonstrating potent anticancer activity against several human cancer cell lines, including breast adenocarcinoma, cervical carcinoma, and colonic carcinoma. This indicates the potential of these compounds in cancer therapy (H. Hafez, Abdel-Rhman B. A. El-Gazzar, 2017).

Antimicrobial Activities

Research also extends to the antimicrobial properties of related compounds. A study by Debnath and Ganguly (2015) synthesized and evaluated a series of 2-oxo-3-(arylimino)indolin-1-yl)-N-aryl acetamide derivatives, which showed promising antibacterial and antifungal activities, indicating their potential as antimicrobial agents (B. Debnath, S. Ganguly, 2015).

Insecticidal Activity

Additionally, the insecticidal activity of pyridine derivatives, including compounds structurally related to N-(4-chlorophenyl)-2-((3-(3-methoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide, has been investigated. These studies provide insights into the potential use of these compounds in agricultural applications to control pest populations (E. A. Bakhite et al., 2014).